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Compound of Interest

Benzyl 2-Hydroxy-6-
Compound Name:
Methoxybenzoate

cat. No.: B13916009

An In-depth Technical Guide to Benzyl 2-Hydroxy-6-Methoxybenzoate

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, synthesis, and biological activity of Benzyl 2-Hydroxy-6-
Methoxybenzoate, tailored for researchers, scientists, and professionals in drug development.

Molecular Structure and Identification

Benzyl 2-hydroxy-6-methoxybenzoate is an aromatic ester. The core of the molecule is a
benzoic acid scaffold, which is substituted with a hydroxyl group at the 2-position and a
methoxy group at the 6-position. The carboxyl group of the benzoic acid forms an ester linkage
with a benzyl alcohol.

The key structural identifiers for Benzyl 2-Hydroxy-6-Methoxybenzoate are:

Molecular Formula: C15H1404[1][2][3][4]

SMILES: COclcccce(0O)clC(=0)OCclcceecl[?][3]

INChl: INChl=1S/C15H1404/c1-18-13-9-5-8-12(16)14(13)15(17)19-10-11-6-3-2-4-7-11/h2-
9,16H,10H2,1H3[2][3][4]

InChiKey: CGNIMCLXIMWKDY-UHFFFAOYSA-N[2][3]
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« CAS Number: 24474-71-3[1][3]

Below is a diagram representing the two-dimensional structure of the molecule.

Benzyl 2-Hydroxy-6-Methoxybenzoate

C —— C=0 — O —» CH2
C-O-CH3

Click to download full resolution via product page

Caption: 2D structure of Benzyl 2-Hydroxy-6-Methoxybenzoate.

Physicochemical Properties

A summary of the key physicochemical properties of Benzyl 2-Hydroxy-6-Methoxybenzoate
is presented in the table below. These properties are essential for understanding its behavior in

various chemical and biological systems.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://dcchemicals.com/product_show-benzyl-2-hydroxy-6-methoxybenzoate.html?datasheet=datasheet
https://www.invivochem.com/Benzyl-2-hydroxy-6-methoxybenzoate.html
https://www.benchchem.com/product/b13916009?utm_src=pdf-body-img
https://www.benchchem.com/product/b13916009?utm_src=pdf-body
https://www.benchchem.com/product/b13916009?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13916009?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Unit Source
Molecular Weight 258.27 g/mol [1112][31[5]
Exact Mass 258.089 Da [3]
Solid at room
Appearance - [3]
temperature

logP (Octanol/Water

” - 2.758 [2](3]
Partition Coefficient)
Hydrogen Bond Donor
1 [3]
Count
Hydrogen Bond
ydrog 4 3]
Acceptor Count
Rotatable Bond Count 5 [3]
Normal Melting Point
530.28 K [2]
(Tf)
Normal Boiling Point
780.27 K [2]
(Tb)
Water Solubility
-3.49 mol/L [2]
(log10ws)
Enthalpy of Fusion
32.06 kJ/mol [2]
(hfus)
Enthalpy of
78.78 kJ/mol [2]

Vaporization (hvap)

Synthesis Protocol

Benzyl 2-hydroxy-6-methoxybenzoate can be synthesized via the esterification of 2-hydroxy-
6-methoxybenzoic acid with benzyl chloride. This reaction is a common method for the
preparation of benzyl esters of hydroxybenzoic acids.

Experimental Protocol:
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A general procedure for this type of synthesis involves the reaction of the corresponding
hydroxybenzoic acid with benzyl chloride, often in the presence of a catalyst or a base to
facilitate the reaction.

Materials:

2-Hydroxy-6-methoxybenzoic acid

Benzyl chloride

A suitable solvent (e.g., toluene)

A base or amide catalyst (e.g., formamide)[6]

Procedure:

e A mixture of 2-hydroxy-6-methoxybenzoic acid and formamide is prepared in a reaction flask.
o The mixture is heated to a specified temperature (e.g., 150°C) with vigorous stirring.[6]

e Benzyl chloride is added to the heated mixture.[6]

e The reaction is allowed to proceed for a set duration (e.g., 1-7 hours).[6]

 After the reaction is complete, the mixture is cooled.

e The product is then isolated and purified, for example, by dissolution in a solvent like toluene
followed by gas chromatography or vacuum distillation.[6]

The following diagram illustrates the synthetic pathway.
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Reactants

Esterification
(e.g., with Formamide catalyst, 150°C)

Click to download full resolution via product page

Caption: Synthesis of Benzyl 2-Hydroxy-6-Methoxybenzoate.

Spectroscopic Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for Benzyl 2-
Hydroxy-6-Methoxybenzoate are not widely available in public databases. However, spectral
information for closely related compounds, such as Benzyl 2-methoxybenzoate, is available
and can provide an indication of the expected spectral characteristics.[7] For instance, the
mass spectrum of the related compound shows a top peak at m/z 135.[7]

Biological Activity

Benzyl 2-hydroxy-6-methoxybenzoate has demonstrated notable biological activity,
particularly as an antifungal agent.

Antifungal Activity:

« It shows a strong antifungal effect, with an IC50 of 25-26 pg/mL against certain fungal
strains.[1][3][5]

The workflow for investigating the bioactivity of this compound is outlined below.
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Bioactivity Investigation Workflow
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Caption: General workflow for bioactivity studies.

Experimental Protocol for Antifungal Assay:

While a detailed protocol is not provided in the search results, the antifungal activity was
reported in a study by Kruzselyi D, et al. in the Journal of Agricultural and Food Chemistry.[3][5]
A typical antifungal susceptibility test would involve:

o Preparation of Fungal Cultures: Growing the target fungal strains in an appropriate liquid or
solid medium.

e Preparation of Compound Stock Solution: Dissolving Benzyl 2-hydroxy-6-
methoxybenzoate in a suitable solvent, such as DMSO.[3]
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e Assay: Exposing the fungal cultures to serial dilutions of the compound.
 Incubation: Incubating the cultures under controlled conditions for a specific period.

o Measurement of Fungal Growth: Assessing the growth of the fungus, for example, by
measuring optical density or colony diameter.

o Data Analysis: Calculating the IC50 value, which is the concentration of the compound that
inhibits 50% of fungal growth.

Solubility and Storage
Solubility:

e The compound is generally soluble in DMSO.[3] For in vivo studies, formulations with
DMSO, Tween 80, PEG300, and saline or corn oil may be used to improve solubility.[3]

Storage:
e Powder: Can be stored at -20°C for up to 3 years.[3][8]

e In Solvent: Should be stored at -80°C for up to 6 months.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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